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Compound of Interest

Compound Name: avermectin B1a

Cat. No.: B195269 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Avermectin B1a, a potent neurotoxin commonly used in research and

pharmaceutical development. Adherence to these procedures is critical to ensure the safety of

laboratory personnel and to prevent environmental contamination. Avermectin B1a is

classified as fatal if swallowed or inhaled and is very toxic to aquatic life with long-lasting

effects.[1][2] Therefore, it must be managed as a hazardous waste from the point of generation

to its final disposal.

Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, ensure all personnel are wearing appropriate

Personal Protective Equipment (PPE), including but not limited to:

Chemical-resistant gloves

Safety glasses or goggles

A lab coat or protective clothing

Respiratory protection, especially if there is a risk of generating dust or aerosols[1]

All handling of Avermectin B1a waste should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[1][3] An emergency eye-wash station and safety

shower must be readily accessible.
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Step-by-Step Disposal Protocol
1. Waste Identification and Segregation:

Avermectin B1a waste is categorized as a toxic, hazardous chemical waste.[1][2]

Segregate Avermectin B1a waste from all other waste streams at the point of generation.

Do not mix Avermectin B1a waste with incompatible materials. For example, keep acids

separate from bases and oxidizing agents away from reducing agents.[4]

Keep solid and liquid waste in separate containers.[5]

2. Waste Collection and Container Management:

Use only designated, compatible, and leak-proof containers for Avermectin B1a waste.[4][5]

The container material should not react with the chemical.

Ensure containers are in good condition with secure, tightly fitting lids.[4]

Containers should not be filled beyond 90% capacity to allow for expansion and prevent

spills.[4]

All waste containers must be clearly and accurately labeled as "Hazardous Waste" and

include the chemical name "Avermectin B1a," the concentration, and the date of

accumulation.[6][7]

3. On-site Storage (Satellite Accumulation Area):

Store sealed waste containers in a designated Satellite Accumulation Area (SAA) within or

near the laboratory where the waste is generated.[4][6][7]

The SAA must be under the control of the laboratory personnel and located away from drains

or water courses.[1]

Inspect the SAA weekly for any signs of leakage or container deterioration.[4]

4. Arranging for Disposal:
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Do not dispose of Avermectin B1a down the drain or in the regular trash.[6][7][8] This is

strictly prohibited due to its high aquatic toxicity.[1][2][8]

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup of the hazardous waste.[6][7] They are responsible for the proper management and

disposal of hazardous materials.

Provide the EHS department with accurate information about the waste, including its

composition and volume.

5. Final Disposal Method:

The recommended and required method for the final disposal of Avermectin B1a is

incineration at a licensed hazardous waste treatment facility.[8][9][10] This process destroys

the chemical, rendering it non-toxic.

Disposal must be conducted in accordance with all applicable federal, state, and local

regulations, such as those set by the Environmental Protection Agency (EPA) under the

Resource Conservation and Recovery Act (RCRA).[6][9][10][11]

Quantitative Data Summary
The following table summarizes key quantitative and classification data for Avermectin B1a
relevant to its handling and disposal.
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Parameter Value / Classification Source

GHS Hazard Classifications

Acute Toxicity, Oral (Category

1, 2), Acute Toxicity, Inhalation

(Category 1), Specific Target

Organ Toxicity, Repeated

Exposure (Category 1),

Hazardous to the aquatic

environment, long-term hazard

(Category 1)

[1][2][12]

UN Number UN2811 [1][2]

UN Proper Shipping Name
TOXIC SOLID, ORGANIC,

N.O.S. (Avermectin B1a)
[1][2]

Transport Hazard Class 6.1 (Toxic Substances) [1]

Packing Group I (High Danger) [1]

Satellite Accumulation Limit

(Acutely Toxic Waste)

≤ 1 quart of liquid or 1 kilogram

of solid
[7]

Avermectin B1a Disposal Workflow
The following diagram illustrates the procedural flow for the proper disposal of Avermectin B1a
from the point of generation to final disposal.

In the Laboratory EHS Responsibility Final Disposal

Waste Generation Wear Appropriate PPE
Safety First
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Caption: Workflow for the safe disposal of Avermectin B1a waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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